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Compound of Interest

Compound Name: Phenethyl formate

Cat. No.: B089394

Essential Safety and Handling Guide for Phenethyl
Formate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Phenethyl formate (CAS No. 104-62-1) in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant use.

Hazard Identification and Quantitative Data

Phenethyl formate is a combustible liquid that can cause skin and eye irritation.[1][2][3] It may
also cause an allergic skin reaction and is harmful if swallowed or inhaled.[1][4] The substance
is harmful to aquatic life.[1]

The following table summarizes key quantitative data for Phenethyl formate:
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Property Value

CAS Number 104-62-1

Molecular Formula CoH1002

Molecular Weight 150.17 g/mol [4]
Appearance Colorless to slightly yellow liquid[1]
Flash Point (Closed Cup) 91.1°C (196.0°F)[1][3]
Boiling Point 226°C @ 760 mmHg[1]
Vapor Pressure 0.051 mm/Hg @ 25°CJ[1]
Water Solubility 1413 mg/L @ 25°C[1]
Specific Gravity 1.0560 - 1.0650 @ 25°C[1]
ACGIH TLV 50 ppm (205 mg/m3) TWA[2]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment must be worn when
handling Phenethyl formate:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[4][5] Eye
protection must be tested and approved under government standards such as NIOSH (US)
or EN 166 (EU).[4] An eyewash station should be readily accessible.[5][6]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).[7] Gloves must be
inspected before use and disposed of properly after handling the substance.[4] Always wash
hands after removing gloves.[4]

» Body Protection: Wear a chemical-resistant lab coat or a complete suit protecting against
chemicals.[4][6] Ensure clothing is fully buttoned and provides complete coverage.[6]
Closed-toe shoes are mandatory.[6]

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator.[2][8]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.

Preparation and Pre-Handling

o Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and
understand all potential hazards.

e Engineering Controls: Ensure all handling of Phenethyl formate occurs within a certified
laboratory chemical fume hood to minimize vapor inhalation.[6]

o Gather Materials: Assemble all necessary PPE, spill cleanup materials, and labeled waste
containers before accessing the chemical.

Chemical Handling

» Avoid Contact: Prevent direct contact with skin and eyes and avoid inhaling any vapors or
mists.[4][9]

e Prevent Ignition: Phenethyl formate is a combustible liquid. Keep it away from heat, sparks,
open flames, and other ignition sources.[2][3][4] Smoking is strictly prohibited in the handling
area.[1][4]

» Transfer: Use spark-proof tools and take measures to prevent the buildup of electrostatic
charge.[4][9]

Post-Handling
o Decontamination: Clean the work area thoroughly after use.
e Hand Washing: Wash hands with soap and water immediately after handling is complete.[4]

o Storage: Tightly close the container and return it to a designated cool, dry, and well-
ventilated storage area.[2][4][9]

Storage and Disposal Plans
Storage Protocol
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Store containers in a cool, dry, and well-ventilated place away from direct sunlight, heat, and
strong oxidizing or reducing agents.[1][2]

Keep containers tightly sealed and upright to prevent leakage.[4]

Store apart from incompatible materials and foodstuffs.[1][9]

Disposal Plan

Chemical Waste: Do not dispose of Phenethyl formate down the drain.[4] It must be
disposed of as hazardous waste. Collect waste in a suitable, closed, and clearly labeled
container.[4][9]

Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service in accordance with all federal, state, and local environmental regulations.[1]

Contaminated Packaging: Empty containers may retain product residue and should be
treated as hazardous waste.[3] Do not reuse empty containers.[1] Dispose of contaminated
packaging and PPE as unused product.[1][4]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if possible. Seek immediate medical
attention.[1][6][9]

Skin Contact: Immediately remove contaminated clothing.[3] Wash the affected area with
soap and plenty of water.[1] If skin irritation or an allergic reaction occurs, consult a
physician.[3]

Inhalation: Move the person to fresh air.[1][9] If breathing is difficult, give oxygen. If the
person is not breathing, give artificial respiration and seek immediate medical attention.[1][4]
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 Ingestion: Rinse the mouth with water.[4] Do NOT induce vomiting.[4] Never give anything by
mouth to an unconscious person.[4] Seek immediate medical advice.[1]

Spill Response

o Minor Spills: For small, manageable spills, ensure adequate ventilation and wear appropriate
PPE.[6] Absorb the spill with an inert material (e.g., sand, dry clay, vermiculite).[2][3] Collect
the material using spark-proof tools and place it in a suitable container for disposal.[6][9]

e Major Spills: Evacuate the area immediately and prevent others from entering.[6][9] Remove
all sources of ignition.[4][9] Notify your supervisor and contact your institution's
environmental health and safety department.
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Phenethyl Formate Handling Workflow
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Caption: Workflow for the safe handling of Phenethyl formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Phenethyl
formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089394#personal-protective-equipment-for-handling-
phenethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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